Cas no 2097073-19-1 ((2R)-1-[(benzyloxy)carbonyl]-4,4-dimethylpyrrolidine-2-carboxylic acid)

• Product Name: (2R)-1-[(benzyloxy)carbonyl]-4,4-dimethylpyrrolidine-2-carboxylic acid
• CAS No: 2097073-19-1
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD30735901
• CID: 4771176
• Update Time: 2025-10-28

(2R)-1-[(benzyloxy)carbonyl]-4,4-dimethylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-1-Cbz-4,4-dimethyl-pyrrolidine-2-carboxylic acid
• SB35347
• (R)-1-((Benzyloxy)carbonyl)-4,4-dimethylpyrrolidine-2-carboxylic acid
• (2R)-1-[(benzyloxy)carbonyl]-4,4-dimethylpyrrolidine-2-carboxylic acid

• MDL： MFCD30735901
• Inchi： 1S/C15H19NO4/c1-15(2)8-12(13(17)18)16(10-15)14(19)20-9-11-6-4-3-5-7-11/h3-7,12H,8-10H2,1-2H3,(H,17,18)/t12-/m1/s1
• InChI Key： OCDAHHCZFHVXML-GFCCVEGCSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1[C@@H](C(=O)O)CC(C)(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8

Additional information on (2R)-1-[(benzyloxy)carbonyl]-4,4-dimethylpyrrolidine-2-carboxylic acid

Introduction to (2R)-1-[(benzyloxy)carbonyl]-4,4-dimethylpyrrolidine-2-carboxylic acid (CAS No. 2097073-19-1)

(2R)-1-[(benzyloxy)carbonyl]-4,4-dimethylpyrrolidine-2-carboxylic acid (CAS No. 2097073-19-1) is a versatile compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound, also known as Boc-(R)-DMPP, is a chiral amino acid derivative that has gained attention for its potential in the synthesis of bioactive molecules and its role in the development of novel therapeutic agents.

The chemical structure of (2R)-1-[(benzyloxy)carbonyl]-4,4-dimethylpyrrolidine-2-carboxylic acid features a pyrrolidine ring with a chiral center at the 2-position, a carboxylic acid group, and a tert-butoxycarbonyl (Boc) protecting group. The presence of the Boc group allows for controlled deprotection, making this compound an excellent building block for peptide synthesis and other organic transformations.

Recent studies have highlighted the importance of chiral amino acids in various biological processes. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that compounds like (2R)-1-[(benzyloxy)carbonyl]-4,4-dimethylpyrrolidine-2-carboxylic acid can be used to modulate protein-protein interactions, which are crucial for many cellular functions. This modulation can lead to the development of new drugs targeting diseases such as cancer and neurodegenerative disorders.

In the context of drug discovery, (2R)-1-[(benzyloxy)carbonyl]-4,4-dimethylpyrrolidine-2-carboxylic acid has shown promise as a lead compound for the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the structure and function of peptides but with improved pharmacological properties such as increased stability and reduced immunogenicity. A notable example is the use of this compound in the development of inhibitors for proteases involved in viral replication, which has significant implications for antiviral therapy.

The synthetic accessibility of (2R)-1-[(benzyloxy)carbonyl]-4,4-dimethylpyrrolidine-2-carboxylic acid is another factor contributing to its widespread use in research. The compound can be synthesized through a series of well-established organic reactions, including asymmetric synthesis and protection/deprotection steps. This synthetic flexibility allows researchers to tailor the compound for specific applications, enhancing its utility in both academic and industrial settings.

Furthermore, the physicochemical properties of (2R)-1-[(benzyloxy)carbonyl]-4,4-dimethylpyrrolidine-2-carboxylic acid have been extensively characterized. It exhibits good solubility in common organic solvents and can be easily purified by standard techniques such as column chromatography. These properties make it an ideal candidate for high-throughput screening assays and other large-scale applications.

In addition to its role in drug discovery, (2R)-1-[(benzyloxy)carbonyl]-4,4-dimethylpyrrolidine-2-carboxylic acid has found applications in materials science. Recent research has explored its use as a chiral additive in polymer synthesis, where it can influence the chirality and morphology of the resulting materials. This has potential implications for the development of advanced materials with unique optical and electronic properties.

The safety profile of (2R)-1-[(benzyloxy)carbonyl]-4,4-dimethylpyrrolidine-2-carboxylic acid is also an important consideration. While it is generally considered safe for laboratory use under standard conditions, appropriate handling and storage practices should be followed to ensure safety. Researchers should consult material safety data sheets (MSDS) for detailed information on handling and disposal procedures.

In conclusion, (2R)-1-[(benzyloxy)carbonyl]-4,4-dimethylpyrrolidine-2-carboxylic acid (CAS No. 2097073-19-1) is a valuable compound with diverse applications in chemical biology and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and favorable physicochemical properties make it an attractive candidate for further exploration and development. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic strategies.